(4,4-Difluorocyclohexyl)methanethiol

• IUPAC Name: (4,4-difluorocyclohexyl)methanethiol
• InChI: InChI=1S/C7H12F2S/c8-7(9)3-1-6(5-10)2-4-7/h6,10H,1-5H2
• InChI Key: YOGLKINOZKCUTL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CS)(F)F
• Molecular Formula: C7H12F2S
• Molecular Weight: 166.23 g/mol

Description

“(4,4-Difluorocyclohexyl)methanethiol” is a chemical compound with the molecular formula C7H12F2S and a molecular weight of 166.23. It is used in scientific research and possesses unique properties that make it valuable in various fields like organic synthesis and material science.

Scientific Research Applications

Electrocatalytic Reduction of CO2

A study by Liu et al. (2018) explores the electroreduction of CO2 to CH4 using ultrathin MoTe2 layers and an ionic liquid electrolyte. This research demonstrates the potential of transition-metal dichalcogenide electrocatalysts in converting CO2 to valuable fuels, a process that could be relevant for (4,4-Difluorocyclohexyl)methanethiol in catalysis or environmental remediation applications (Liu et al., 2018).

CH4 Sensing and Methanotrophs

Research on methane (CH4) sensing, as reported by Zhou et al. (2018), focuses on the development of NiO nanoflakes for detecting CH4 leaks, which is crucial for environmental monitoring and industrial safety. This work underscores the importance of advanced materials in gas sensing technologies, potentially including applications for this compound (Zhou et al., 2018).

Duffy et al. (2015) discuss a chemical method for labeling and purifying specific RNA populations, showcasing how chemical interactions, such as those involving methanethiosulfonate reagents, can facilitate biological research. This demonstrates the role of sulfur-containing compounds in biochemical methodologies, which could inspire applications for this compound (Duffy et al., 2015).

Methane Oxidation and Emissions

The catalytic conversion of methane into chemicals and fuels is a significant research area due to methane's abundance and energy potential. Lunsford (2000) reviews strategies for methane utilization, highlighting challenges and advancements in catalysis that could be applicable to studies involving this compound (Lunsford, 2000).

Strong et al. (2015) review the biotechnological applications of methanotrophic bacteria, which use methane as their sole carbon source. This research offers insights into the potential of this compound in biotechnological applications, especially those targeting methane bioconversion or bioremediation (Strong et al., 2015).

Safety and Hazards

“(4,4-Difluorocyclohexyl)methanethiol” is considered hazardous. It is extremely flammable and contains gas under pressure; it may explode if heated. It is toxic if inhaled and very toxic to aquatic life with long-lasting effects.

Future Directions

“(4,4-Difluorocyclohexyl)methanethiol” is currently available for purchase for pharmaceutical testing. Its unique properties make it valuable in various fields like organic synthesis and material science, enabling advancements in drug development and catalyst design.